Cas no 21239-68-9 (2-(4-fluorophenyl)-4-methylpentane-2,4-diol)
21239-68-9 structure
Product Name:2-(4-fluorophenyl)-4-methylpentane-2,4-diol
CAS No:21239-68-9
MF:C12H17FO2
MW:212.260587453842
CID:1399649
PubChem ID:210402
Update Time:2025-04-20
2-(4-fluorophenyl)-4-methylpentane-2,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-fluorophenyl)-4-methylpentane-2,4-diol
- BRN 2371813
- 21239-68-9
- 2-(p-Fluorophenyl)-4-methyl-2,4-pentanediol
- DTXSID70943657
- RD 6001
- 2,4-Pentanediol, 2-(p-fluorophenyl)-4-methyl-
- p-Fluorophenyl-1-methyl-1-dimethyl-3,3 propanediol-1,3
-
- Inchi: 1S/C12H17FO2/c1-11(2,14)8-12(3,15)9-4-6-10(13)7-5-9/h4-7,14-15H,8H2,1-3H3
- InChI Key: AOLRDGPKSPZUDT-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C)(CC(C)(C)O)O
Computed Properties
- Exact Mass: 212.12131
- Monoisotopic Mass: 212.12125794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
2-(4-fluorophenyl)-4-methylpentane-2,4-diol Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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